[(2-Methoxy-3-pyridyl)methyl]azide

• Molecular Formula: C7H8N4O
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 3-(azidomethyl)-2-methoxypyridine
• InChI: InChI=1S/C7H8N4O/c1-12-7-6(5-10-11-8)3-2-4-9-7/h2-4H,5H2,1H3
• InChI Key: YXXJBPOTNCNSKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)CN=[N+]=[N-]

Description

[(2-Methoxy-3-pyridyl)methyl]azide is a useful research compound. Its molecular formula is C7H8N4O and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.4 g of 2-methoxy-3-hydroxymethylpyridine was dissolved in 100 ml toluene, and 13.8 ml diphenyl phosphoryl azide and 9.5 ml diazabicyclo[5.4.0]undecene were added, and the mixture was stirred overnight at room temperature. Water was added to the reaction product which was then extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and the solvent was evaporated, to give 9.5 g of [(2-methoxy-3-pyridyl)methyl]azide.